Cas no 1785505-02-3 (3-(Cyclopentylmethyl)-3-methoxyazetidine)

• Product Name: 3-(Cyclopentylmethyl)-3-methoxyazetidine
• CAS No: 1785505-02-3
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 5964892
• PubChem ID: 105434265
• Update Time: 2025-10-22

3-(Cyclopentylmethyl)-3-methoxyazetidine Chemical and Physical Properties

Names and Identifiers

• 1785505-02-3
• EN300-1815299
• 3-(cyclopentylmethyl)-3-methoxyazetidine
• 3-(Cyclopentylmethyl)-3-methoxyazetidine

• Inchi： 1S/C10H19NO/c1-12-10(7-11-8-10)6-9-4-2-3-5-9/h9,11H,2-8H2,1H3
• InChI Key： CFJHUJALKIMKMI-UHFFFAOYSA-N
• SMILES： O(C)C1(CNC1)CC1CCCC1

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(Cyclopentylmethyl)-3-methoxyazetidine

Comprehensive Overview of 3-(Cyclopentylmethyl)-3-methoxyazetidine (CAS No. 1785505-02-3): Properties, Applications, and Industry Insights

The chemical compound 3-(Cyclopentylmethyl)-3-methoxyazetidine (CAS No. 1785505-02-3) is a specialized azetidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Characterized by its unique cyclopentylmethyl and methoxy functional groups, this molecule exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Its structural features, including the azetidine ring, contribute to its potential in modulating biological activity, particularly in drug discovery programs targeting central nervous system (CNS) disorders and metabolic diseases.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 3-(Cyclopentylmethyl)-3-methoxyazetidine. Researchers frequently search for "azetidine-based scaffolds" or "cyclopentylmethyl derivatives in medicinal chemistry," reflecting its relevance in modern high-throughput screening. The compound’s lipophilic nature, attributed to the cyclopentyl group, enhances membrane permeability—a critical factor in bioavailability optimization, a hot topic in preclinical development.

From a synthetic perspective, CAS No. 1785505-02-3 serves as a building block for N-heterocyclic compounds. Its methoxyazetidine moiety is particularly noteworthy for enabling ring-opening reactions and cross-coupling methodologies, aligning with the industry’s shift toward catalysis-efficient processes. Laboratories focusing on fragment-based drug design often leverage such structures to explore molecular diversity, addressing common search queries like "small molecule modulators for GPCR targets."

Environmental and regulatory considerations are also pivotal. While 3-(Cyclopentylmethyl)-3-methoxyazetidine is not classified as hazardous, its synthesis adheres to REACH compliance and ICH guidelines—topics frequently searched in conjunction with "sustainable chemical manufacturing." The compound’s stability under ambient storage conditions further supports its utility in industrial-scale production, a key concern for contract research organizations (CROs).

In the context of intellectual property, patents involving azetidine derivatives have surged, particularly for applications in kinase inhibition and allosteric modulation. This aligns with growing searches for "novel heterocycles in oncology" and "next-generation therapeutic scaffolds." Analytical techniques such as HPLC purity testing and LC-MS characterization are routinely employed to ensure the compound meets pharmaceutical-grade standards.

Future prospects for CAS No. 1785505-02-3 include potential roles in bioconjugation and prodrug development, areas gaining traction due to advancements in targeted drug delivery systems. As the demand for structure-activity relationship (SAR) studies grows, this compound’s stereochemical flexibility positions it as a candidate for enantioselective synthesis projects—addressing another frequent query: "chiral auxiliaries in asymmetric synthesis."